Nitroethane

• CAS No.: 79-24-3
• Product Name: Nitroethane
• Molecular Formula: C2H5NO2; CH3CH2NO2; C2H5NO2
• Molecular Weight: 75.07 g/mol
• IUPAC Name: 1-nitroethane
• Standard InChI: InChI=1S/C2H5NO2/c1-2-3(4)5/h2H2,1H3
• Standard InChIKey: MCSAJNNLRCFZED-UHFFFAOYSA-N
• SMILES: CC[N+](=O)[O-]
• Canonical SMILES: CC[N+](=O)[O-]
• Boiling Point: 239 °F at 760 mm Hg (NTP, 1992); 114.0 °C; 114.1 °C; 114 °C; 239°F; 237°F
• Colorform: Colorless liquid; Oily liquid
• Density: 1.05 at 68 °F (USCG, 1999); 1.0448 g/cu cm at 25 °C; 1.051 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.03; 1.05
• Flash Point: 106 °F (NTP, 1992); 82 °F (28 °C) (Closed cup); 31 °C (88 °F) (Closed cup); 28 °C c.c.; 106°F; 82°F
• Melting Point: -130 °F (NTP, 1992); -89.5 °C; -89.42 °C; -90 °C; -130°F
• Physical Description: Nitroethane appears as a colorless oily liquid with a pleasant odor. Flash point of 82°F. Decomposes above 350°F. Density 1.052 g / cm3. Vapors much heavier than air. and insoluble in water. Vapors may irritate skin, eyes and mucous membranes. Produces toxic oxides of nitrogen during combustion. Used as a propellant and as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless, oily liquid with a mild, fruity odor.
• Description: Nitroethane appears as a colorless oily liquid with a pleasant odor. Flash point of 82°F. Decomposes above 350°F. Density 1.052 g / cm3. Vapors much heavier than air. and insoluble in water. Vapors may irritate skin, eyes and mucous membranes. Produces toxic oxides of nitrogen during combustion. Used as a propellant and as a solvent.; Nitroethane is a nitroalkane that is ethane substituted by a nitro group. It is a tautomer of an aci-nitroethane.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Slightly soluble (NTP, 1992); 0.63 M; In water, 4.8X10+4 mg/L at 25 °C; Miscible in methanol, ethanol, ethyl ether; soluble in chloroform and aqueous solutions of alkalies; Soluble in acetone; Solubility in water, g/100ml at 20 °C: 4.5; 5%
• Synonyms: ethylnitronate; nitroethane
• Vapor Density: 2.58 (Air= 1); Relative vapor density (air = 1): 2.6
• Vapor Pressure: 21 mm Hg at 77 °F (NIOSH, 2016); 20.84 mmHg; 20.8 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 2.08; 21 mmHg at 77°F; (77°F): 21 mmHg
• PubChem Compound: 6587
• Last Modified: Nov 11 2021